1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H13ClN4O3S and its molecular weight is 364.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Compounds within this chemical class have been explored for their synthetic versatility and the ability to undergo various chemical reactions. For instance, the treatment of 1,3,4-oxadiazoles with 3-chloropentane-2,4-dione led to the synthesis of thiazoles, which were further methylated to furnish compounds with enhanced stabilized push-pull systems. These synthetic pathways are crucial for developing compounds with potential applications in materials science and as intermediates in pharmaceutical synthesis (Paepke et al., 2009).
Biological Activities
Another area of research involves exploring the biological activities of these compounds. For example, thieno[2,3-d]pyrimidine compounds, fused with a thiazolo ring, have shown high biological activities, acting as inhibitors of adenosine kinase, platelet aggregation, and demonstrating antileukemia and anticancer activities (El-Gazzar et al., 2006). Such findings underscore the potential of these compounds in therapeutic applications and drug discovery.
Antimicrobial Properties
Compounds derived from or related to the chemical class of "1-(2-(5-((4-chlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)pyrimidine-2,4(1H,3H)-dione" have been evaluated for their antimicrobial properties. A study highlighted the synthesis of heteroaryl thiazolidine-2,4-diones and their in vitro antimicrobial activities against various bacterial and fungal strains, showcasing their potential as leads for developing new antimicrobial agents (Ibrahim et al., 2011).
Mechanistic and Structural Studies
Research into the mechanisms and structures of related compounds provides insights into their chemical behavior and potential applications. For instance, [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide has been synthesized and used for mechanistic investigations, helping to elucidate the pathways through which these compounds interact with biological targets (Sako et al., 2000).
Properties
IUPAC Name |
1-[2-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]ethyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN4O3S/c16-11-3-1-10(2-4-11)9-24-15-19-18-13(23-15)6-8-20-7-5-12(21)17-14(20)22/h1-5,7H,6,8-9H2,(H,17,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCVPLDMCRGUTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.